Cas no 941993-93-7 (N-(4-nitrophenyl)-1,2-oxazole-5-carboxamide)

• Product Name: N-(4-nitrophenyl)-1,2-oxazole-5-carboxamide
• CAS No: 941993-93-7
• MF: C₁₀H₇N₃O₄
• MW: 233.180281877518
• CID: 5502538
• Update Time: 2025-06-15

N-(4-nitrophenyl)-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-nitrophenyl)-1,2-oxazole-5-carboxamide

• Inchi： 1S/C10H7N3O4/c14-10(9-5-6-11-17-9)12-7-1-3-8(4-2-7)13(15)16/h1-6H,(H,12,14)
• InChI Key： AYFUTWYCRGNLCU-UHFFFAOYSA-N
• SMILES： O1C(C(NC2=CC=C([N+]([O-])=O)C=C2)=O)=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-nitrophenyl)-1,2-oxazole-5-carboxamide

Comprehensive Overview of N-(4-nitrophenyl)-1,2-oxazole-5-carboxamide (CAS No. 941993-93-7)

N-(4-nitrophenyl)-1,2-oxazole-5-carboxamide (CAS No. 941993-93-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique oxazole-carboxamide structure, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its nitrophenyl moiety, which contributes to its reactivity and binding properties in various biochemical contexts.

In recent years, the demand for heterocyclic compounds like N-(4-nitrophenyl)-1,2-oxazole-5-carboxamide has surged due to their versatility in medicinal chemistry. The compound's oxazole ring is a key feature, as it is commonly found in bioactive molecules with antimicrobial, anti-inflammatory, and anticancer properties. This aligns with the growing trend of targeting small molecule inhibitors for therapeutic development, a hot topic in AI-driven drug discovery platforms and academic research.

The synthesis of CAS No. 941993-93-7 involves multi-step organic reactions, often starting from 5-carboxy-1,2-oxazole derivatives. Its carboxamide linkage provides stability, making it suitable for further functionalization. This adaptability has led to its exploration in high-throughput screening (HTS) assays, where it serves as a scaffold for designing novel enzyme inhibitors. Such applications are frequently discussed in forums focusing on structure-activity relationships (SAR) and computational chemistry.

From an industrial perspective, N-(4-nitrophenyl)-1,2-oxazole-5-carboxamide is also studied for its potential role in agrochemical formulations. Its nitro group enhances electron-withdrawing properties, which could be leveraged in developing crop protection agents. This ties into the broader conversation about sustainable agriculture and the need for eco-friendly pesticides—a frequently searched topic among environmental scientists and policymakers.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound. Purity and stability data are critical for researchers, especially those investigating its pharmacokinetic profiles. Questions about its solubility, bioavailability, and metabolic pathways often arise in pharmaceutical discussions, reflecting user interest in preclinical development stages.

In summary, N-(4-nitrophenyl)-1,2-oxazole-5-carboxamide (CAS No. 941993-93-7) represents a promising candidate for multiple scientific disciplines. Its structural features align with current trends in rational drug design and green chemistry, making it a subject of ongoing research. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about molecular innovation and industrial scalability.